Cas no 2171291-05-5 ((3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid)

• Product Name: (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid
• CAS No: 2171291-05-5
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• MDL: MFCD32864447
• CID: 5602462
• PubChem ID: 165599517
• Update Time: 2025-06-27

(3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1556245
• (3R,6S)-4-(((9H-fluoren-9-yl)methoxy)carbonyl)-6-methylmorpholine-3-carboxylic acid
• 2171291-05-5
• (3R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methylmorpholine-3-carboxylic acid
• 3,4-Morpholinedicarboxylic acid, 6-methyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3R,6S)-
• (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid

• MDL： MFCD32864447
• Inchi： 1S/C21H21NO5/c1-13-10-22(19(12-26-13)20(23)24)21(25)27-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t13-,19+/m0/s1
• InChI Key： HKUVDADVQCWQEY-ORAYPTAESA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C[C@@H]1C

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Additional information on (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid

(3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid: A Comprehensive Overview

The compound (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid with CAS No. 2171291-05-5 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound belongs to the class of morpholine derivatives, which are widely studied due to their diverse biological activities and potential applications in medicinal chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) group at the 4-position of the morpholine ring introduces unique electronic and steric properties, making this compound a valuable tool in peptide synthesis and other advanced chemical processes.

The Fmoc group is a well-known protecting group in peptide chemistry, often used to protect amino groups during solid-phase synthesis. Its application in this compound underscores its versatility and importance in modern chemical synthesis. Recent studies have highlighted the role of Fmoc-containing compounds in improving the efficiency of peptide coupling reactions, thereby enhancing the yield and purity of synthesized peptides. This has significant implications for the development of bioactive molecules and therapeutic agents.

Structurally, (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid features a chiral center at both the 3rd and 6th positions of the morpholine ring. The stereochemistry of these centers plays a crucial role in determining the compound's biological activity and selectivity. Chiral morpholine derivatives have been shown to exhibit promising pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial activities. These findings have sparked interest in exploring their potential as lead compounds for drug development.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure samples of this compound. Such methods are critical for studying the stereochemical influence on biological activity. For instance, researchers have reported that the (3R,6S) configuration enhances binding affinity to specific protein targets, potentially leading to more effective therapeutic agents.

In terms of applications, (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid has been utilized as a building block in the construction of complex molecular architectures. Its carboxylic acid functionality allows for easy incorporation into larger molecules via amide or ester linkages. This makes it an invaluable reagent in combinatorial chemistry and high-throughput screening campaigns aimed at discovering novel bioactive compounds.

Moreover, the fluorenylmethoxycarbonyl (Fmoc) group serves as a photolabile protecting group, enabling light-mediated deprotection during peptide synthesis. This property has been leveraged in various chemical protocols to achieve precise control over reaction sequences. Recent innovations in photoredox catalysis have further expanded its utility by facilitating selective transformations under mild conditions.

From a medicinal chemistry perspective, (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid exhibits favorable pharmacokinetic profiles, including good solubility and metabolic stability. These characteristics are essential for developing orally active drugs with optimal bioavailability. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role as a lead compound for anti-inflammatory drug development.

In conclusion, (3R,6S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}-6-methylmorpholine-3-carboxylic acid stands out as a versatile and valuable molecule in contemporary organic chemistry and drug discovery. Its unique structural features, combined with advancements in synthetic methodologies and biological applications, position it as a key player in advancing our understanding of complex molecular systems and their therapeutic potential.